Cas no 888967-61-1 (2-4-(hydroxymethyl)phenoxybenzonitrile)

• Product name: 2-4-(hydroxymethyl)phenoxybenzonitrile
• CAS No: 888967-61-1
• MF: C₁₄H₁₁NO₂
• MW: 225.24264
• CID: 1933743
• PubChem ID: 28945966

2-4-(hydroxymethyl)phenoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-[4-(hydroxymethyl)phenoxy]-
• 2-4-(hydroxymethyl)phenoxybenzonitrile
• SCHEMBL3158064
• 888967-61-1
• G47363
• EN300-12789757
• Z362022868
• DB-392424
• 2-[4-(hydroxymethyl)phenoxy]benzonitrile

• Inchi： InChI=1S/C14H11NO2/c15-9-12-3-1-2-4-14(12)17-13-7-5-11(10-16)6-8-13/h1-8,16H,10H2
• InChI Key： PTJBIEPYEKWSSY-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C#N)OC2=CC=C(C=C2)CO

Computed Properties

• Exact Mass: 225.078978594Da
• Monoisotopic Mass: 225.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53.3Ų

Additional information on 2-4-(hydroxymethyl)phenoxybenzonitrile

2-4-(Hydroxymethyl)phenoxybenzonitrile: A Versatile Chemical Compound with Broad Applications

2-4-(Hydroxymethyl)phenoxybenzonitrile (CAS No. 888967-61-1) is an organic compound that has garnered significant attention in recent years due to its unique chemical properties and wide-ranging applications. This compound, often referred to as hydroxymethyl phenoxybenzonitrile, belongs to the family of benzonitrile derivatives and is characterized by the presence of a hydroxymethyl group and a phenoxy linkage. Its molecular structure makes it a valuable intermediate in various chemical syntheses, particularly in the pharmaceutical and materials science industries.

The growing interest in 2-4-(hydroxymethyl)phenoxybenzonitrile can be attributed to its role in the development of advanced materials and bioactive molecules. Researchers and industry professionals frequently search for terms like "hydroxymethyl phenoxybenzonitrile uses", "CAS 888967-61-1 applications", and "benzonitrile derivatives in pharmaceuticals", highlighting the compound's relevance in contemporary scientific discussions. Its versatility and potential for customization make it a subject of ongoing study in both academic and industrial settings.

One of the key features of 2-4-(hydroxymethyl)phenoxybenzonitrile is its stability under various conditions, which allows it to be used in diverse chemical reactions. The compound's hydroxymethyl group provides a reactive site for further functionalization, enabling the synthesis of more complex molecules. This property is particularly valuable in drug discovery, where researchers are constantly exploring new ways to modify molecular structures to enhance efficacy and reduce side effects. Searches for "hydroxymethyl phenoxybenzonitrile synthesis" and "benzonitrile derivatives in drug development" reflect this trend.

In addition to its pharmaceutical applications, 2-4-(hydroxymethyl)phenoxybenzonitrile has found use in the field of materials science. Its incorporation into polymers and other advanced materials can impart desirable properties such as improved thermal stability and mechanical strength. This has led to increased interest in queries like "phenoxybenzonitrile in polymer chemistry" and "CAS 888967-61-1 material applications". The compound's ability to act as a building block for high-performance materials makes it a valuable asset in industries ranging from electronics to aerospace.

The synthesis of 2-4-(hydroxymethyl)phenoxybenzonitrile typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Modern synthetic approaches often employ green chemistry principles to minimize environmental impact, addressing growing concerns about sustainable chemical production. This aligns with popular search trends such as "green synthesis of benzonitrile derivatives" and "sustainable production of hydroxymethyl phenoxy compounds", demonstrating the compound's relevance in eco-conscious research initiatives.

Analytical characterization of 2-4-(hydroxymethyl)phenoxybenzonitrile is crucial for quality control and research purposes. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry are commonly employed to verify the compound's structure and purity. These analytical methods are frequently searched in conjunction with the compound's name, as seen in queries like "NMR analysis of hydroxymethyl phenoxybenzonitrile" and "HPLC methods for CAS 888967-61-1".

Looking to the future, 2-4-(hydroxymethyl)phenoxybenzonitrile is expected to play an increasingly important role in various scientific and industrial applications. Its potential in areas such as medicinal chemistry, materials engineering, and agrochemical development continues to drive research interest. As evidenced by search trends like "emerging applications of benzonitrile derivatives" and "future prospects of hydroxymethyl phenoxy compounds", this compound remains at the forefront of chemical innovation.

For researchers and industry professionals working with 2-4-(hydroxymethyl)phenoxybenzonitrile, it is essential to stay updated on the latest developments regarding this versatile compound. Regular literature reviews and participation in scientific conferences can provide valuable insights into new applications and synthetic methodologies. The compound's unique properties and broad utility ensure that it will remain a subject of significant scientific interest for years to come.